Cas no 2168303-99-7 ({7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanamine)

• Product Name: {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanamine
• CAS No: 2168303-99-7
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5834423
• PubChem ID: 165847973
• Update Time: 2025-06-09

{7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanamine
• {7,9-dimethyl-2-oxaspiro[4.5]decan-1-yl}methanamine
• EN300-1479063
• 2168303-99-7

• Inchi： 1S/C12H23NO/c1-9-5-10(2)7-12(6-9)3-4-14-11(12)8-13/h9-11H,3-8,13H2,1-2H3
• InChI Key： SHUXGPJEAVATAM-UHFFFAOYSA-N
• SMILES： O1CCC2(C1CN)CC(C)CC(C)C2

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanamine

Introduction to {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanamine (CAS No. 2168303-99-7)

{7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanamine} is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique spirocyclic framework and potential biological activities. This compound, identified by the CAS number 2168303-99-7, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The spirocyclic structure of this molecule contributes to its distinct chemical and biological characteristics, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular architecture of {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanamine consists of a spirocyclic oxane ring linked to a decane chain, with methyl groups at the 7th and 9th positions. This unique arrangement imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and selectivity when interacting with biological targets. The presence of an amine functional group at the terminal position further enhances its potential as a pharmacophore, allowing for various chemical modifications and derivatization strategies.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to mimic natural products and exhibit diverse biological activities. Spirocycles are known for their stability and resistance to metabolic degradation, which are critical factors in drug design. {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanamine, with its spirocyclic core, represents a promising scaffold for developing novel therapeutic agents that can interact with biological targets in a highly specific manner.

One of the most compelling aspects of {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanamine is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. Researchers have been exploring spirocyclic compounds as kinase inhibitors due to their ability to bind tightly to the active sites of these enzymes. The rigid structure of {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanamine may facilitate the development of highly selective kinase inhibitors that can modulate kinase activity without affecting other proteins.

Furthermore, the amine group in {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanamine provides a versatile handle for further chemical modifications. This allows researchers to explore different derivatives with tailored properties for specific applications. For instance, introducing additional functional groups such as hydroxyl or carboxyl groups can enhance solubility and bioavailability, while modifications at the spirocyclic core can improve binding affinity and selectivity.

The synthesis of {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanamine presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires careful control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to construct complex spirocycles with increasing efficiency. Techniques such as transition metal-catalyzed reactions and organometallic chemistry have been instrumental in the synthesis of this compound and its derivatives.

Recent studies have also highlighted the potential of {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanamine as a building block for more complex molecules. By incorporating this scaffold into larger structures, researchers can explore new pharmacological profiles and therapeutic applications. For example, linking this compound to other bioactive moieties can lead to hybrid molecules with enhanced potency and selectivity against specific disease targets.

The pharmacokinetic properties of {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanamine are another area of interest for researchers. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to investigate these properties, providing valuable insights into its behavior within biological systems.

In conclusion,{7,9-dimethyl}-2-spirosioxindole methanamine is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents. Further research is needed to fully elucidate its biological activities, optimize its pharmacokinetic properties, and explore its applications in drug discovery. As our understanding of this compound grows, it is likely that we will uncover new ways to harness its potential for improving human health.